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Introduction

ISAM-140 is a potent and highly selective antagonist of the A2B adenosine receptor (A2BAR),
with a Ki of 3.49 nM.[1] As a selective blocker of the A2BAR, ISAM-140 is a valuable tool for
investigating the role of this receptor in various physiological and pathological processes,
including cancer and inflammation. In the tumor microenvironment, high concentrations of
adenosine can suppress the anti-tumor immune response by activating A2A and A2B receptors
on immune cells.[2][3][4] By blocking the A2BAR, ISAM-140 can rescue the activity of immune
cells, such as T cells and NK cells, and inhibit tumor growth.[2][3][4]

These application notes provide detailed protocols for utilizing ISAM-140 in common cell
culture experiments to assess its effects on cell viability, signaling pathways, and immune cell
function.
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While extensive IC50 data for ISAM-140 across a wide range of cancer cell lines is not readily

available in the public domain, the following table summarizes its known binding affinity and

functional inhibitory concentrations from in vitro studies.

Parameter Value

Cell Line/System Reference

Ki (Binding Affinity) 3.49 nM Recombinant A2BAR [1]
o NECA-stimulated
Kb (cAMP Inhibition) 27.00 nM [1][2]
HEK-293 cells
Effective
Concentration Human Lymphocyte
12 uM [2]
(Lymphocyte Co-cultures
Proliferation Rescue)
Effective
Concentration Patient-derived Breast
. 12 uM . [2]
(Spheroid Growth Cancer Spheroids
Inhibition)

Signaling Pathway

ISAM-140, as an A2BAR antagonist, blocks the downstream signaling cascades initiated by

adenosine binding to the A2B receptor. The A2B receptor can couple to Gs, Gi, and Gq

proteins, leading to the modulation of multiple signaling pathways. The primary pathway

inhibited by ISAM-140 is the Gs-protein mediated activation of adenylyl cyclase, resulting in

reduced intracellular cyclic AMP (cCAMP) levels. This, in turn, affects the activity of Protein
Kinase A (PKA) and downstream transcription factors like CREB. Additionally, A2BAR signaling
can influence other pathways, including the PLC-IP3-Ca2+ cascade and MAPK/ERK pathways.

In immune cells, A2BAR activation can lead to the phosphorylation of AMP-activated protein
kinase (pAMPK), a process that can be inhibited by A2BAR antagonists.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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